Cas no 1250043-16-3 (5-Bromo-2-isobutoxy-3-nitro-pyridine)

• Product Name: 5-Bromo-2-isobutoxy-3-nitro-pyridine
• CAS No: 1250043-16-3
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• MDL: MFCD14652090
• CID: 4778000
• Update Time: 2026-02-27

5-Bromo-2-isobutoxy-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isobutoxy-3-nitro-pyridine
• 5-Bromo-2-isobutoxy-3-nitropyridine
• SB32204

• MDL： MFCD14652090
• Inchi： 1S/C9H11BrN2O3/c1-6(2)5-15-9-8(12(13)14)3-7(10)4-11-9/h3-4,6H,5H2,1-2H3
• InChI Key： XKZHXUKQRFSFBH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])OCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 5-Bromo-2-isobutoxy-3-nitro-pyridine

5-Bromo-2-isobutoxy-3-nitro-pyridine (CAS No. 1250043-16-3): A Comprehensive Overview

5-Bromo-2-isobutoxy-3-nitro-pyridine (CAS No. 1250043-16-3) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This nitro-substituted pyridine derivative is known for its unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the increasing demand for nitro-pyridine derivatives in research and industrial applications, understanding the characteristics and uses of this compound is essential for chemists and researchers alike.

The molecular structure of 5-Bromo-2-isobutoxy-3-nitro-pyridine features a pyridine ring substituted with a bromine atom at the 5-position, an isobutoxy group at the 2-position, and a nitro group at the 3-position. This arrangement imparts distinct reactivity, enabling its use in various coupling reactions and as a building block for more complex molecules. Researchers often explore pyridine-based intermediates like this compound for their potential in drug discovery and development, particularly in designing molecules with targeted biological activity.

One of the key applications of 5-Bromo-2-isobutoxy-3-nitro-pyridine is in the pharmaceutical industry, where it serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its nitro and bromo functional groups make it a versatile intermediate for nucleophilic substitution reactions, which are fundamental in medicinal chemistry. Recent studies have highlighted its role in developing novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial drug research. The compound's ability to undergo selective transformations under mild conditions further enhances its utility in lab-scale and industrial processes.

In addition to pharmaceuticals, 5-Bromo-2-isobutoxy-3-nitro-pyridine finds applications in agrochemicals. The nitro-pyridine scaffold is often incorporated into herbicides and pesticides due to its bioactivity. Researchers are increasingly focusing on eco-friendly agrochemicals, and this compound's potential for derivatization aligns well with sustainable chemistry goals. Its stability under various environmental conditions also makes it a candidate for further exploration in crop protection formulations.

The synthesis of 5-Bromo-2-isobutoxy-3-nitro-pyridine typically involves multi-step reactions, starting from readily available pyridine derivatives. Key steps include bromination, etherification, and nitration, each requiring precise control of reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry have improved the efficiency of these processes, reducing waste and energy consumption. These innovations are particularly relevant given the growing emphasis on sustainable chemical synthesis in both academia and industry.

From a market perspective, the demand for 5-Bromo-2-isobutoxy-3-nitro-pyridine is expected to rise, driven by its applications in high-growth sectors like pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet this demand while adhering to regulatory standards. The compound's CAS No. 1250043-16-3 serves as a unique identifier in global chemical databases, facilitating its tracking and procurement in international markets.

Safety and handling of 5-Bromo-2-isobutoxy-3-nitro-pyridine require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as highly hazardous, its nitro and bromo substituents necessitate careful handling to avoid unnecessary exposure. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on storage and disposal.

In conclusion, 5-Bromo-2-isobutoxy-3-nitro-pyridine (CAS No. 1250043-16-3) is a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties and reactivity make it a key player in synthetic chemistry, while ongoing research continues to uncover new potential uses. As the chemical industry evolves toward sustainability and innovation, compounds like this will remain at the forefront of scientific and industrial advancements.